1-Propanesulfonic acid, 3-[(1-ethylpropyl)amino]-

• CAS No.: 819862-73-2
• Molecular Formula: C8H19NO3S
• Molecular Weight: 209.31 g/mol
• IUPAC Name: 3-(pentan-3-ylamino)propane-1-sulfonic acid
• InChI: InChI=1S/C8H19NO3S/c1-3-8(4-2)9-6-5-7-13(10,11)12/h8-9H,3-7H2,1-2H3,(H,10,11,12)
• InChI Key: TYLMUYLPSQLSMO-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCCCS(=O)(=O)O

Description

1-Propanesulfonic acid, 3-[(1-ethylpropyl)amino]- is a useful research compound. Its molecular formula is C8H19NO3S and its molecular weight is 209.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-ethylpropylamine (10.0 g, 115 mmol) in tetrahydrofuran (80 mL) was added a solution of 1,3-propane sultone (13.7 g, 110 mmol) in 20 mL of THF. The solution was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid product was collected by filtration, washed with acetone (2×50 mL), and dried in vacuo., to afford compound DD (18.1, 80%): 1H NMR (D2O, 500 MHz) 8 ppm 3.08 (t, 2H, J=7.3 Hz), 3.01 (m, 1H), 2.87 (t, 2H, J=7.3 Hz) 2.00 (m, 2H), 1.59 (m, 4H), 0.82 (t, 6H, J=7.3 Hz). 13C NMR (D2O, 125 MHz) 8 ppm 60.87, 48.14, 43.68, 21.81. 21.60, 8.25. ES-MS 208 (M−1).